99-93-4

4-Hydroxyacetophenone

In Stock

• CAS RN:
• 99-93-4

• Formula:
• C8H8O2

• InChI:
• InChI=1S/C8H8O2/c1-6(9)7-2-4-8(10)5-3-7/h2-5,10H,1H3

• InChIKey:
• TXFPEBPIARQUIG-UHFFFAOYSA-N

• Molecular dynamics simulation study of the two known polymorphs of 4′ -hydroxyacetophenone (form I, monoclinic;  form II, orthorhombic) has been described.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  4'-hydroxyacetophenone is a monohydroxyacetophenone carrying a hydroxy substituent at position 4'. It has a role as a plant metabolite,...

Silenoside B

• CAS RN:
• 84699-93-4

• Formula:
• C39H64O17

• InChI:
• InChI=1S/C39H64O17/c1-35(2,50)9-8-26(56-34-32(49)30(47)28(45)24(16-41)55-34)38(5,51)25-7-11-39(52)18-12-20(42)19-13-22(53-33-31(48)29(46)27(44)23(15-40)54-33)21(43)14-36(19,3)17(18)6-10-37(25,39)4/h12,17,19,21-34,40-41,43-52H,6-11,13-16H2,1-5H3/t17-,19-,21-,22+,23+,24+,25-,26+,27-,28-,29-,30-,31+,32+,33-,34+,36+,37+,38+,39?/m0/s1

• InChIKey:
• YVHRNKWYKHUPFK-PTBVRURDSA-N

• Silenoside B is a natural product found in Silene vulgaris with data available.

(Z)-Cinnamyl Chloride

In Stock

• CAS RN:
• 39199-93-4

• Formula:
• C9H9Cl

• InChI:
• InChI=1S/C9H9Cl/c10-8-4-7-9-5-2-1-3-6-9/h1-7H,8H2/b7-4-

• InChIKey:
• IWTYTFSSTWXZFU-DAXSKMNVSA-N

• (Z)-Cinnamyl Chloride, also known as (Z)-Cinnamyl Chloride, is a useful research compound. Its molecular formula is C9H9Cl and its molecular weight is 152.62 g/mol. The purity is usually 95%.

[(2R,3R)-3-[(2S,3S)-3-(hydroxymethyl)oxiran-2-yl]oxiran-2-yl]methanol

• CAS RN:
• 63699-93-4

• Formula:
• C6H10O4

• InChI:
• InChI=1S/C6H10O4/c7-1-3-5(9-3)6-4(2-8)10-6/h3-8H,1-2H2/t3-,4+,5+,6-

• InChIKey:
• ZLJAPDAAIPZOTO-FBXFSONDSA-N

• [(2R,3R)-3-[(2S,3S)-3-(hydroxymethyl)oxiran-2-yl]oxiran-2-yl]methanol, also known as [(2R,3R)-3-[(2S,3S)-3-(hydroxymethyl)oxiran-2-yl]oxiran-2-yl]methanol, is a useful research compound. Its molecular formula is C6H10O4 and its molecular weight is 146.14 g/mol. The purity is usually 95%.

1-Propanethiol, 3-trimethylsilyl-

In Stock

• CAS RN:
• 13399-93-4

• Formula:
• C6H16SSi

• InChI:
• InChI=1S/C6H16SSi/c1-8(2,3)6-4-5-7/h7H,4-6H2,1-3H3

• InChIKey:
• HCZBMENVWKFZDJ-UHFFFAOYSA-N

• 1-Propanethiol, 3-trimethylsilyl-, also known as 1-Propanethiol, 3-trimethylsilyl-, is a useful research compound. Its molecular formula is C6H16SSi and its molecular weight is 148.34 g/mol. The purity is usually 95%.

Hydroxyisoleucine

In Stock

• CAS RN:
• 55399-93-4

• Formula:
• C6H13NO3

• InChI:
• InChI=1S/C6H13NO3/c1-3(4(2)8)5(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t3-,4-,5-/m0/s1

• InChIKey:
• OSCCDBFHNMXNME-YUPRTTJUSA-N

• 4-Hydroxyisoleucine is an amino acid that has been found in fenugreek (T. foenum graecum) seeds and has antidiabetic activity. It increases glucose-stimulated insulin release from isolated rat islets and isolated perfused rat pancreas when used at a concentration of 200 μM. In vivo, 4-hydroxyisoleucine increases PI3K activity in muscle and liver in rats when administered at a dose of 18 mg/kg and in muscle in a rat model of type 2 diabetes induced by nicotinamide and streptozotocin (STZ; ) when administered at 25 mg/kg. 4-Hydroxyisoleucine (50 mg/kg per day for four weeks) decreases plasma glucose, triglyceride, LDL, HDL, and cholesterol levels in an STZ-induced rat model of type 1 diabetes.
  ID-1101, also known as Hydroxyisoleucine, is an insulin sensitizer potentially for the treatment of obesity and type 2 diabetes. It is an amino acid extracted from fenugre...

Methyl (2r)-4-(1h-indol-3-yl)-2-methylbutanoate

In Stock

• CAS RN:
• 97399-93-4

• Formula:
• C14H17NO2

• InChI:
• InChI=1S/C14H17NO2/c1-10(14(16)17-2)7-8-11-9-15-13-6-4-3-5-12(11)13/h3-6,9-10,15H,7-8H2,1-2H3/t10-/m1/s1

• InChIKey:
• OSINFMIOMWBGDS-SNVBAGLBSA-N

• Methyl (2r)-4-(1h-indol-3-yl)-2-methylbutanoate is a natural product found in Glycosmis pentaphylla, Murraya paniculata, and Murraya exotica with data available.

(1-Amino-3-phenylpropan-2-yl)(methyl)amine

In Stock

• CAS RN:
• 128899-93-4

• Formula:
• C10H16N2

• InChI:
• InChI=1S/C10H16N2/c1-12-10(8-11)7-9-5-3-2-4-6-9/h2-6,10,12H,7-8,11H2,1H3

• InChIKey:
• JPPCOPVFIUICMR-UHFFFAOYSA-N

• (1-Amino-3-phenylpropan-2-yl)(methyl)amine is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.25 g/mol. The purity is usually 95%.

3-(4-(Piperidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 398999-93-4

• Formula:
• C21H21N3O5S

• InChI:
• InChI=1S/C21H21N3O5S/c22-20(25)19-18(16-6-2-3-7-17(16)29-19)23-21(26)14-8-10-15(11-9-14)30(27,28)24-12-4-1-5-13-24/h2-3,6-11H,1,4-5,12-13H2,(H2,22,25)(H,23,26)

• InChIKey:
• NJTLJSXCXNCHOA-UHFFFAOYSA-N

• 3-(4-(Piperidin-1-ylsulfonyl)benzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H21N3O5S and its molecular weight is 427.48. The purity is usually 95%.

2,4-Dimethoxy-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide

In Stock

• CAS RN:
• 903299-93-4

• Formula:
• C21H22N2O4

• InChI:
• InChI=1S/C21H22N2O4/c1-26-16-6-7-17(18(12-16)27-2)21(25)22-15-10-13-4-3-9-23-19(24)8-5-14(11-15)20(13)23/h6-7,10-12H,3-5,8-9H2,1-2H3,(H,22,25)

• InChIKey:
• FMISNJGCEYMYNB-UHFFFAOYSA-N

• 2,4-Dimethoxy-N-(2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-7-yl)benzamide is a useful research compound. Its molecular formula is C21H22N2O4 and its molecular weight is 366.417. The purity is usually 95%.

2-ethyl-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butanamide

Usually In Stock

• CAS RN:
• 1019099-93-4

• Formula:
• C18H23N3O2S

• InChI:
• InChI=1S/C18H23N3O2S/c1-4-13(5-2)18(22)19-17-14-10-24(23)11-15(14)20-21(17)16-9-7-6-8-12(16)3/h6-9,13H,4-5,10-11H2,1-3H3,(H,19,22)

• InChIKey:
• XIOIHIAWLQYFIM-UHFFFAOYSA-N

• 2-ethyl-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)butanamide is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.46. The purity is usually 95%.

2-Fluoro-4-fluorosulfonylbenzoic acid

In Stock

• CAS RN:
• 2138399-93-4

• Formula:
• C7H4F2O4S

• InChI:
• InChI=1S/C7H4F2O4S/c8-6-3-4(14(9,12)13)1-2-5(6)7(10)11/h1-3H,(H,10,11)

• InChIKey:
• YRKBPVNLQFXFFZ-UHFFFAOYSA-N

• 2-Fluoro-4-fluorosulfonylbenzoic acid is a useful research compound. Its molecular formula is C7H4F2O4S and its molecular weight is 222.16. The purity is usually 95%.

3,3-Difluoro-2-phenylbutan-1-amine hydrochloride

In Stock

• CAS RN:
• 2230799-93-4

• Formula:
• C10H14ClF2N

• InChI:
• InChI=1S/C10H13F2N.ClH/c1-10(11,12)9(7-13)8-5-3-2-4-6-8;/h2-6,9H,7,13H2,1H3;1H

• InChIKey:
• UOSLJMWJEUHILZ-UHFFFAOYSA-N

• 3,3-Difluoro-2-phenylbutan-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H14ClF2N and its molecular weight is 221.68. The purity is usually 95%.

4-Hydroxyisoleucine

• CAS RN:
• 55399-92-3; 55399-93-4; 781658-23-9

• Formula:
• C6H13NO3

• InChI:
• InChI=1S/C6H13NO3/c1-3(4(2)8)5(7)6(9)10/h3-5,8H,7H2,1-2H3,(H,9,10)/t3-,4?,5-/m0/s1

• InChIKey:
• OSCCDBFHNMXNME-DSDZBIDZSA-N

• 4-Hydroxy-L-isoleucine is an isoleucine derivative.